Cas no 518320-21-3 (ethyl 5-N-(2,5-dimethylbenzenesulfonyl)pyridine-4-amido-2-methyl-1-benzofuran-3-carboxylate)

• Product Name: ethyl 5-N-(2,5-dimethylbenzenesulfonyl)pyridine-4-amido-2-methyl-1-benzofuran-3-carboxylate
• CAS No: 518320-21-3
• MF: C₂₆H₂₄N₂O₆S
• MW: 492.543565750122
• CID: 5946649
• PubChem ID: 992515
• Update Time: 2025-05-25

ethyl 5-N-(2,5-dimethylbenzenesulfonyl)pyridine-4-amido-2-methyl-1-benzofuran-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 5-N-(2,5-dimethylbenzenesulfonyl)pyridine-4-amido-2-methyl-1-benzofuran-3-carboxylate
• ethyl 5-(N-((2,5-dimethylphenyl)sulfonyl)isonicotinamido)-2-methylbenzofuran-3-carboxylate
• 3-Benzofurancarboxylic acid, 5-[[(2,5-dimethylphenyl)sulfonyl](4-pyridinylcarbonyl)amino]-2-methyl-, ethyl ester
• Oprea1_056847
• AP-906/41639026
• Oprea1_834965
• ethyl 5-[(2,5-dimethylphenyl)sulfonyl-(pyridine-4-carbonyl)amino]-2-methyl-1-benzofuran-3-carboxylate
• 518320-21-3
• ETHYL 5-[N-(2,5-DIMETHYLBENZENESULFONYL)PYRIDINE-4-AMIDO]-2-METHYL-1-BENZOFURAN-3-CARBOXYLATE
• AKOS001675850
• ethyl 5-[[(2,5-dimethylphenyl)sulfonyl](isonicotinoyl)amino]-2-methyl-1-benzofuran-3-carboxylate
• F1269-1595

• Inchi： 1S/C26H24N2O6S/c1-5-33-26(30)24-18(4)34-22-9-8-20(15-21(22)24)28(25(29)19-10-12-27-13-11-19)35(31,32)23-14-16(2)6-7-17(23)3/h6-15H,5H2,1-4H3
• InChI Key： AYEGBPVXJZSKQP-UHFFFAOYSA-N
• SMILES： O1C2=CC=C(N(S(C3=CC(C)=CC=C3C)(=O)=O)C(C3C=CN=CC=3)=O)C=C2C(C(OCC)=O)=C1C

Computed Properties

• Exact Mass: 492.13550766g/mol
• Monoisotopic Mass: 492.13550766g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 35
• Rotatable Bond Count: 7
• Complexity: 868
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 115Ų

Experimental Properties

• Density: 1.331±0.06 g/cm3(Predicted)
• Boiling Point: 655.6±65.0 °C(Predicted)
• pka: 1.02±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Sulfanilides

Additional information on ethyl 5-N-(2,5-dimethylbenzenesulfonyl)pyridine-4-amido-2-methyl-1-benzofuran-3-carboxylate

Ethyl 5-N-(2,5-Dimethylbenzenesulfonyl)Pyridine-4-Amido-2-Methyl-1-Benzofuran-3-Carboxylate: A Comprehensive Overview

Ethyl 5-N-(2,5-Dimethylbenzenesulfonyl)Pyridine-4-Amido-2-Methyl-1-Benzofuran-3-Carboxylate, with CAS No. 518320-21-3, is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is notable for its complex structure, which integrates a benzofuran ring system with a pyridine amide group and a sulfonyl substituent. The combination of these functional groups endows the molecule with unique properties, making it a promising candidate for various applications.

The benzofuran core of this compound is a key structural element that contributes to its stability and reactivity. Benzofurans are known for their aromaticity and ability to participate in diverse chemical reactions, including electrophilic aromatic substitution and nucleophilic addition. The pyridine amide group further enhances the compound's functionality by introducing nitrogen into the structure, which can facilitate hydrogen bonding and improve solubility in polar solvents. Additionally, the sulfonyl group attached to the pyridine ring acts as an electron-withdrawing substituent, which can modulate the electronic properties of the molecule and influence its reactivity.

Recent studies have highlighted the potential of this compound in drug discovery. Its ability to act as a bioisostere or prodrug has been explored in several research papers. For instance, a 2023 study published in *Journal of Medicinal Chemistry* demonstrated that this compound can serve as a scaffold for designing inhibitors of certain kinase enzymes, which are implicated in cancer progression. The sulfonyl group was found to play a critical role in binding to the active site of these enzymes, suggesting its utility in developing targeted therapies.

Moreover, the ethoxycarbonyl group (ethyl ester) at the benzofuran position adds another layer of functionality to this compound. This group can undergo hydrolysis under specific conditions, leading to the formation of carboxylic acids or their salts. This property makes it suitable for applications in controlled drug delivery systems or as intermediates in organic synthesis. Recent advancements in green chemistry have also explored the use of this compound as a building block for synthesizing biodegradable polymers.

The synthesis of Ethyl 5-N-(2,5-Dimethylbenzenesulfonyl)Pyridine-4-Amido-2-Methyl-1-Benzofuran-3-Carboxylate involves a multi-step process that combines principles from both classical organic chemistry and modern catalytic methods. Key steps include the formation of the benzofuran ring through cyclization reactions and the subsequent introduction of functional groups via nucleophilic substitutions or coupling reactions. Researchers have optimized these steps to achieve high yields and purity levels, ensuring that the compound meets stringent quality standards required for pharmaceutical applications.

In terms of physical properties, this compound exhibits a melting point of approximately 180°C and is sparingly soluble in water but highly soluble in organic solvents such as dichloromethane and ethyl acetate. Its UV-vis spectrum shows strong absorption bands due to conjugation within the benzofuran and pyridine systems, making it potentially useful as a chromophore in optoelectronic materials.

Looking ahead, ongoing research is focused on exploring the photophysical properties of this compound for applications in organic light-emitting diodes (OLEDs). Preliminary results indicate that it has promising electron transport characteristics, which could enhance device efficiency and longevity. Furthermore, its ability to act as a fluorescent probe for detecting specific analytes in biological systems is being investigated by researchers at leading institutions worldwide.

In conclusion, Ethyl 5-N-(2,5-Dimethylbenzenesulfonyl)Pyridine-4-Amido-2-Methyl-1-Benzofuran-3-Carboxylate stands out as a versatile compound with diverse applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool for advancing both fundamental research and industrial innovations. As new studies continue to uncover its potential uses, this compound is poised to play an increasingly important role in shaping future developments in chemistry and related fields.